Cas no 2172606-25-4 (2-amino-5-ethyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-one)

• Product Name: 2-amino-5-ethyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-one
• CAS No: 2172606-25-4
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 6246437
• PubChem ID: 165847554
• Update Time: 2025-11-01

2-amino-5-ethyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-ethyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-one
• EN300-1653418
• 2-amino-5-ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one
• 2172606-25-4

• Inchi： 1S/C8H12N4O/c1-2-11-3-4-12-6(8(11)13)5-7(9)10-12/h5H,2-4H2,1H3,(H2,9,10)
• InChI Key： MJQAZEUBMQLBHW-UHFFFAOYSA-N
• SMILES： O=C1C2=CC(N)=NN2CCN1CC

Computed Properties

• Exact Mass: 180.10111102g/mol
• Monoisotopic Mass: 180.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 64.2Ų

Additional information on 2-amino-5-ethyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-one

Recent Advances in the Study of 2-amino-5-ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one (CAS: 2172606-25-4)

The compound 2-amino-5-ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one (CAS: 2172606-25-4) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents targeting various diseases. This heterocyclic structure, characterized by its fused pyrazolo-pyrazine core, has garnered significant attention due to its potential pharmacological properties, including kinase inhibition and modulation of key signaling pathways. Recent studies have explored its applications in oncology, neurology, and infectious diseases, making it a versatile candidate for drug discovery.

One of the most notable advancements in the study of this compound is its role as a selective kinase inhibitor. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in targeting specific kinases involved in cancer cell proliferation. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, resulting in improved potency against oncogenic kinases such as PI3K and mTOR. These findings highlight the potential of 2-amino-5-ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one as a lead compound for next-generation kinase inhibitors.

In addition to its anticancer properties, recent investigations have explored its neuroprotective effects. A 2024 study in ACS Chemical Neuroscience revealed that derivatives of this compound exhibited significant activity in mitigating neuroinflammation and oxidative stress, key factors in neurodegenerative diseases like Alzheimer's and Parkinson's. The researchers attributed these effects to the compound's ability to modulate the Nrf2-ARE pathway, a critical regulator of cellular defense mechanisms. This discovery opens new avenues for developing neuroprotective agents based on this scaffold.

Another area of interest is the compound's potential in combating infectious diseases. A preprint article on bioRxiv (2024) reported that 2-amino-5-ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one derivatives displayed inhibitory activity against viral proteases, including those of SARS-CoV-2 and dengue virus. The study employed molecular docking and in vitro assays to validate the compound's binding interactions with viral targets, suggesting its utility as a broad-spectrum antiviral agent. Further optimization of its pharmacokinetic properties is underway to enhance its clinical applicability.

Despite these promising findings, challenges remain in the development of 2-amino-5-ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one-based therapeutics. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through systematic medicinal chemistry optimization. Recent efforts have focused on prodrug strategies and formulation technologies to overcome these limitations, as highlighted in a review published in Advanced Drug Delivery Reviews (2023).

In conclusion, the compound 2-amino-5-ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one (CAS: 2172606-25-4) represents a multifaceted scaffold with significant potential across multiple therapeutic areas. Ongoing research continues to uncover its mechanistic insights and expand its applications, positioning it as a valuable asset in modern drug discovery. Future studies should prioritize translational research to bridge the gap between preclinical findings and clinical development.